Cas no 2171427-44-2 (2-{(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidooxy}propanoic acid)

• Product Name: 2-{(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidooxy}propanoic acid
• CAS No: 2171427-44-2
• MF: C₂₂H₂₄N₂O₆
• MW: 412.435766220093
• CID: 6570917
• PubChem ID: 165557132
• Update Time: 2025-06-25

2-{(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidooxy}propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-{(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidooxy}propanoic acid
• EN300-1546832
• 2-{[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]oxy}propanoic acid
• 2171427-44-2

• Inchi： 1S/C22H24N2O6/c1-3-19(20(25)24-30-13(2)21(26)27)23-22(28)29-12-18-16-10-6-4-8-14(16)15-9-5-7-11-17(15)18/h4-11,13,18-19H,3,12H2,1-2H3,(H,23,28)(H,24,25)(H,26,27)/t13?,19-/m1/s1
• InChI Key： QGFZMUIQBMEUJE-GAGCMDECSA-N
• SMILES： O(C(N[C@@H](C(NOC(C(=O)O)C)=O)CC)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 412.16343649g/mol
• Monoisotopic Mass: 412.16343649g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 9
• Complexity: 605
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 114Ų

Additional information on 2-{(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidooxy}propanoic acid

Introduction to CAS No 2171427-44-2: 2-{(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidooxy}propanoic Acid

The compound with CAS No 2171427-44-2, known as 2-{(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidooxy}propanoic acid, is a highly specialized organic molecule with significant potential in the fields of biochemistry and pharmacology. This compound is characterized by its complex structure, which includes a fluorenylmethoxycarbonyl (Fmoc) group, a butanamide moiety, and a propanoic acid backbone. The stereochemistry at the (2R) configuration adds to its uniqueness, making it a valuable tool in stereochemical studies and drug design.

Recent advancements in chemical synthesis have enabled the precise construction of this molecule, leveraging state-of-the-art methodologies such as stereoselective synthesis and peptide coupling techniques. The Fmoc group, a well-known protecting group in peptide chemistry, plays a crucial role in stabilizing the molecule during synthesis and subsequent reactions. This makes CAS No 2171427-44-2 an ideal candidate for applications in medicinal chemistry, particularly in the development of peptide-based therapeutics.

The structural complexity of this compound has been exploited in various research settings. For instance, studies have demonstrated its utility as a chiral auxiliary in asymmetric synthesis, where its stereochemical properties facilitate the formation of enantiomerically enriched products. Additionally, its compatibility with common activation reagents has made it a versatile building block in combinatorial chemistry libraries.

In terms of biological activity, 2-{(2R)-...propanoic acid} has shown promise in modulating enzyme activity and receptor binding. Recent experiments have highlighted its ability to inhibit specific proteases, suggesting potential applications in the treatment of diseases associated with excessive proteolytic activity, such as certain inflammatory conditions and neurodegenerative disorders.

The synthesis of this compound involves a multi-step process that combines principles from organic chemistry and peptide synthesis. Key steps include the installation of the Fmoc group, stereochemical control during amide bond formation, and selective deprotection strategies to yield the final product with high purity and stereoselectivity.

From an analytical standpoint, modern techniques such as high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy have been instrumental in confirming the structure and purity of CAS No 2171427-44-2. These methods provide detailed insights into the molecular architecture, ensuring that the compound meets rigorous quality standards for use in research and development.

In conclusion, 2-{(2R)-...propanoic acid} represents a cutting-edge molecule with diverse applications across multiple disciplines. Its unique structure, coupled with advancements in synthetic methodology and biological evaluation, positions it as a valuable asset in contemporary chemical research.